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Compound of Interest

Compound Name: IR-783

cat. No.: B15557249

An In-depth Technical Guide to the Near-Infrared Dye IR-783

Introduction

IR-783 is a water-soluble, heptamethine cyanine dye that functions as a near-infrared (NIR)
fluorescent probe.[1][2][3] Characterized by its unique ability to selectively accumulate in tumor
cells, IR-783 has garnered significant attention in biomedical research, particularly for cancer
diagnostics and therapeutics.[1][4] This lipophilic cation exhibits preferential uptake and
retention in various cancer cell lines, including breast, prostate, cervical, and brain cancers,
while showing minimal accumulation in normal cells.[1][3][4] Its utility extends from a contrast
agent for in vivo imaging to a photosensitizer in photothermal therapy (PTT).[1][3][5] This guide
provides a comprehensive overview of the chemical structure, properties, and key experimental
applications of IR-783 for researchers, scientists, and professionals in drug development.

Chemical Structure and Properties

IR-783, systematically named 2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-
indol-2-ylidene]ethylidene]-1-cyclohexen-1-yllethenyl]-3,3-dimethyl-1-(4-sulfobutyl)-3H-
indolium, inner salt, monosodium salt, is composed of a chloro-cyclohexenyl ring on a
heptamethine skeleton with two sulfonate groups on its side chains, which contribute to its
good water solubility.[1][2][6][7]

Chemical and Physical Properties

The fundamental chemical and physical characteristics of IR-783 are summarized in the table
below.
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Property Value References
2-[2-[2-chloro-3-[2-[1,3-
dihydro-3,3-dimethyl-1-(4-
sulfobutyl)-2H-indol-2-
ylidene]ethylidene]-1-

IUPAC Name [21[61[7]
cyclohexen-1-yllethenyl]-3,3-
dimethyl-1-(4-sulfobutyl)-3H-
indolium, inner salt,
monosodium salt

CAS Number 115970-66-6 [2][5][6]1[8]

Molecular Formula C3sH46CIN2NaOeS:2 [61[81[9]

Molecular Weight 749.35 g/mol [8][10][11]

Appearance Dark red to brown powder [9][12]

Melting Point 209-212 °C [5]
Soluble in water, methanol,
ethanol, DMSO, and DMF.

Solubility Approximately 1 mg/mL in PBS  [2][9][13]

(pH 7.2) and organic solvents

like ethanol, DMSO, and DMF.

Spectral Properties

IR-783 exhibits absorption and emission in the near-infrared spectrum, a region advantageous

for biological imaging due to reduced tissue autofluorescence and deeper tissue penetration.

[14]
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Property Value Notes References
] Measured in PBS and
Absorption Max (Aabs) 776 - 786 nm ] [1][2]
saline.
o Measured in PBS and
Emission Max (Aem) 798 - 810 nm [11[3][13][15]
water.
Varies with
Molar Extinction 157,000 - 261,000
o measurement [1][16]
Coefficient (g) M-icm—1 B
conditions.
Measured in PBS or
Fluorescence saline. ICG in DMSO
] 55%-11% , [1]I3]
Quantum Yield (®) is often used as a
standard.
Stokes Shift ~22 nm In PBS. [1]I3]

Mechanism of Action and Cellular Uptake

The tumor-targeting capability of IR-783 is primarily attributed to its transport into cancer cells
by Organic Anion Transporting Polypeptides (OATPS), which are often overexpressed in tumor
tissues.[2][4][6] This uptake mechanism can be competitively inhibited by OATP blockers such
as sulfobromophthalein.[2][6][11] Following cellular entry, IR-783 has been observed to co-
localize within mitochondria and lysosomes.[4] In some cancer models, its accumulation in
mitochondria has been shown to induce apoptosis through pathways involving dynamin-related
protein 1 (Drpl)-mediated mitochondrial fission.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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